![molecular formula C23H29N5O B3009765 2-Butyl-3-methyl-1-(2-morpholin-4-ylethylamino)pyrido[1,2-a]benzimidazole-4-carbonitrile CAS No. 384801-61-0](/img/structure/B3009765.png)
2-Butyl-3-methyl-1-(2-morpholin-4-ylethylamino)pyrido[1,2-a]benzimidazole-4-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-Butyl-3-methyl-1-(2-morpholin-4-ylethylamino)pyrido[1,2-a]benzimidazole-4-carbonitrile is a useful research compound. Its molecular formula is C23H29N5O and its molecular weight is 391.519. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antimicrobial Activity
Research has focused on the synthesis of pyrido[1,2-a]benzimidazole derivatives, including 2-Butyl-3-methyl-1-(2-morpholin-4-ylethylamino)pyrido[1,2-a]benzimidazole-4-carbonitrile, with potential antimicrobial activity. A study by Badawey and Gohar (1992) explored the synthesis of such compounds, demonstrating their in vitro antimicrobial effects and discussing the structure-activity relationships E. A. Badawey, Y. Gohar, 1992.
Norepinephrine Transporter Inhibition
Another line of research has explored the compound's potential as a selective inhibitor of the norepinephrine transporter, indicating possible therapeutic applications for pain management. O'Neill et al. (2011) identified derivatives of this compound as potent and selective norepinephrine transporter inhibitors, showing efficacy in rat models of pain D. O'Neill et al., 2011.
Organic Synthesis Methodology
The chemical's structure has facilitated novel synthetic methodologies in organic chemistry, contributing to the efficient production of complex heterocyclic compounds. Yan et al. (2009) reported a one-step synthesis of pyrido[1,2-a]benzimidazole derivatives through a novel multicomponent reaction, illustrating the compound's role in advancing synthetic techniques Chaoguo Yan et al., 2009.
Fluorescent Properties and Applications
The compound has also been investigated for its fluorescent properties, suggesting potential applications in materials science and bioimaging. Rangnekar and Rajadhyaksha (1986) synthesized oxazolo[4',5':5,6]pyrido[1,2-a]benzimidazole derivatives from this compound, evaluating their fluorescent properties and potential as fluorescent whitening agents D. W. Rangnekar, D. D. Rajadhyaksha, 1986.
Antiproliferative and Apoptotic Activity
Finally, the compound's derivatives have been assessed for their antiproliferative and apoptotic activities against cancer cells. Sarhan et al. (2010) investigated 3-aminothiazolo[3,2-a]benzimidazole-2-carbonitrile and its homologues, including derivatives of the compound , demonstrating significant antiproliferative activity and the ability to induce apoptosis in cancer cells A. O. Sarhan et al., 2010.
properties
IUPAC Name |
2-butyl-3-methyl-1-(2-morpholin-4-ylethylamino)pyrido[1,2-a]benzimidazole-4-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H29N5O/c1-3-4-7-18-17(2)19(16-24)23-26-20-8-5-6-9-21(20)28(23)22(18)25-10-11-27-12-14-29-15-13-27/h5-6,8-9,25H,3-4,7,10-15H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KWEMNWZOOGFPLJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=C(N2C3=CC=CC=C3N=C2C(=C1C)C#N)NCCN4CCOCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H29N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.